Cas no 477335-05-0 (2,2':5',2''-Terthiophene,5''-bromo-3'-decyl- (9CI))

• Product Name: 2,2':5',2''-Terthiophene,5''-bromo-3'-decyl- (9CI)
• CAS No: 477335-05-0
• MF: C₂₂H₂₇BrS₃
• MW: 467.548781633377
• CID: 328152
• PubChem ID: 90472675
• Update Time: 2025-04-19

2,2':5',2''-Terthiophene,5''-bromo-3'-decyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,2':5',2''-Terthiophene,5''-bromo-3'-decyl- (9CI)
• 5''-BROMO-3'-DECYL-2,2',5',2''-TERTHIOPHENE
• 2-Bromo-4'-decylterthiophene
• 5''-Bromo-3'-decyl-2,2':5',2''-terthiophene
• 477335-05-0
• 2,2':5',2''-Terthiophene,5''-bromo-3'-decyl-(9ci)

• Inchi： 1S/C22H27BrS3/c1-2-3-4-5-6-7-8-9-11-17-16-20(18-13-14-21(23)25-18)26-22(17)19-12-10-15-24-19/h10,12-16H,2-9,11H2,1H3
• InChI Key： PUFUFZGJYNKOQI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=CC(=C(C3=CC=CS3)S2)CCCCCCCCCC)S1

Computed Properties

• Exact Mass: 466.04600
• Monoisotopic Mass: 466.04583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 84.72000
• LogP: 9.65080